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For Researchers, Scientists, and Drug Development Professionals

Introduction
The ionic liquid 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, commonly

known as PYR14-TFSI, is a room-temperature ionic liquid (RTIL) that has garnered significant

attention across various scientific disciplines. Its unique combination of properties, including

high thermal stability, a wide electrochemical window, and tunable viscosity and conductivity,

makes it a promising candidate for applications ranging from electrochemical energy storage to

advanced solvent systems. This in-depth technical guide provides a comprehensive overview

of the core physicochemical properties of PYR14-TFSI, complete with quantitative data,

detailed experimental protocols, and logical visualizations to aid in its application and further

research.

Core Physicochemical Properties
The utility of PYR14-TFSI is defined by a distinct set of physicochemical characteristics. This

section details these properties, presenting quantitative data in a structured format for ease of

comparison and analysis.

Table 1: General and Thermal Properties of PYR14-TFSI
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Property Value Reference

Molecular Formula C11H20F6N2O4S2 [1]

Molecular Weight 422.40 g/mol [1]

Appearance Liquid [1]

Melting Point -18 °C

Thermal Stability

Stable up to ~160°C.[2]

Decomposes at temperatures

above 400°C.[3] Systems with

lithium salts may show lower

thermal stability.[4]

[2][3][4]

Table 2: Density of PYR14-TFSI at Various Temperatures
Temperature (°C) Density (g/cm³) Reference

23 1.40 [5]

Not Specified 1.378

Not Specified 1.4 [1]

Table 3: Viscosity of PYR14-TFSI at Various
Temperatures

Temperature (°C) Viscosity (cP or mPa·s) Reference

20 94.4 [5]

20

Significantly higher than

conventional electrolytes like

LP30.

[6]

General Trend
Decreases with increasing

temperature.
[2]
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Table 4: Ionic Conductivity of PYR14-TFSI at Various
Temperatures

Temperature (°C) Ionic Conductivity (mS/cm) Reference

20 2.12 [5]

25 (Room Temperature)
5.9 (in a specific electrolyte

film)
[2]

-50 1.0 (when mixed with GBL) [7]

General Trend
Increases with increasing

temperature.
[2]

Table 5: Electrochemical Properties of PYR14-TFSI
Property Value Reference

Electrochemical Window 5.3 V [5]

Electrochemical Window 5.5 V [1]

Anodic Stability vs. Li 5.87 V [8]

Experimental Protocols
The accurate determination of the physicochemical properties of PYR14-TFSI relies on precise

experimental methodologies. This section outlines the typical protocols employed for key

characterization techniques.

Synthesis of PYR14-TFSI
The synthesis of PYR14-TFSI is typically a two-step process involving precursor synthesis

followed by an anionic exchange.[9]

Precursor Synthesis: 1-methylpyrrolidine is reacted with 1-iodobutane to form 1-butyl-1-

methyl-iodo-pyrrolidinium. This reaction is often carried out in a solvent like ethyl acetate.[9]

Anionic Exchange: The resulting 1-butyl-1-methyl-iodo-pyrrolidinium undergoes an anionic

exchange with a lithium salt of the TFSI anion, typically lithium
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bis(trifluoromethane)sulfonimide (LiTFSI). This reaction yields PYR14-TFSI and a lithium

iodide byproduct.[9]

Purification: The synthesized PYR14-TFSI is then purified to remove impurities. This can

involve the use of activated carbon and aluminum oxide.[9]

Precursor Synthesis

Anionic Exchange

Purification
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1-butyl-1-methyl-iodo-pyrrolidiniumReaction in Ethyl Acetate
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Activated Carbon & Aluminum Oxide Treatment Purified PYR14-TFSI
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Synthesis workflow for PYR14-TFSI.

Thermal Stability Analysis
The thermal stability of ionic liquids is crucial for their application at elevated temperatures.

Thermogravimetric Analysis (TGA): TGA is employed to determine the decomposition

temperature of the ionic liquid. A sample of PYR14-TFSI is heated at a constant rate in a

controlled atmosphere (e.g., nitrogen or air), and its mass is monitored as a function of
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temperature. The onset temperature of mass loss is considered the decomposition

temperature. For a more accurate determination, fast TGA scans are recommended.[3]

Phase Transition Analysis
Understanding the phase behavior of PYR14-TFSI is essential for its use across a range of

temperatures.

Differential Scanning Calorimetry (DSC): DSC is used to determine the melting point and any

other phase transitions. The sample is subjected to a controlled temperature program

(heating and cooling cycles), and the heat flow to or from the sample is measured relative to

a reference. Endothermic peaks on heating correspond to melting or other phase transitions.

Electrochemical Window Determination
The electrochemical stability window (ESW) defines the voltage range over which the ionic

liquid is stable without undergoing oxidation or reduction.

Cyclic Voltammetry (CV): CV is the standard technique to measure the ESW. A three-

electrode setup is used, with a working electrode (e.g., glassy carbon or platinum), a

reference electrode (e.g., Ag/Ag+), and a counter electrode. A potential is swept between two

limits, and the resulting current is measured. The ESW is determined from the potentials at

which the current begins to increase significantly, indicating the onset of oxidation and

reduction of the electrolyte.

Structure-Property Relationships
The unique physicochemical properties of PYR14-TFSI are a direct consequence of its

molecular structure, which consists of a pyrrolidinium-based cation and a TFSI anion.
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Molecular Structure

Physicochemical Properties

PYR14+ Cation
(N-butyl-N-methylpyrrolidinium)
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Bulky, stable structure

High Viscosity

Strong intermolecular forces
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Influences ion mobility
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Delocalized negative charge

Wide Electrochemical Window

Resistant to oxidationLarge sizeInfluences ion mobility
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Relationship between PYR14-TFSI's structure and its properties.

The PYR14+ cation, with its alkyl chains, contributes to the ionic liquid's relatively high viscosity

due to van der Waals interactions. The stability of the pyrrolidinium ring also plays a role in its

thermal stability.

The TFSI- anion is large and has a delocalized negative charge, which contributes to both the

high thermal stability and the wide electrochemical window. The size and shape of both the

cation and anion influence their packing and mobility, which in turn dictates the density,

viscosity, and ionic conductivity of the material.

Conclusion
PYR14-TFSI stands out as a versatile ionic liquid with a compelling profile of physicochemical

properties. Its high thermal stability, broad electrochemical window, and well-defined transport

properties make it a subject of continuous research and development. This guide provides a

foundational understanding of its core characteristics, offering valuable data and procedural

insights for researchers and professionals seeking to leverage this unique material in their

respective fields. Further investigations into its mixtures with other solvents and salts will

undoubtedly continue to expand its range of applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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